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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical characteristics of

solid Acetamide-15N, an isotopically labeled form of acetamide. Acetamide-15N is a valuable

tool in various research applications, including as a tracer and an internal standard for

quantitative analysis by NMR, GC-MS, or LC-MS.[1] This document collates essential data on

its physical and chemical properties, and spectroscopic signatures, and provides detailed

experimental protocols for their determination. All quantitative data are summarized in tabular

format for ease of reference, and key experimental workflows are visualized using diagrams.

Physical and Chemical Properties
Acetamide-15N is a colorless to white, crystalline solid at room temperature.[1] When pure, it

is odorless, though impurities can sometimes impart a mousy odor.[2] It is a hygroscopic

compound, meaning it readily absorbs moisture from the air.[2][3]

Quantitative Data Summary
The key physical and chemical properties of Acetamide-15N are summarized in the table

below.
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Property Value References

Molecular Formula C₂H₅¹⁵NO [1][4]

Molecular Weight 60.06 g/mol [1][4][5]

Exact Mass 60.03410 u [6]

Melting Point 78-80 °C [6][7]

Boiling Point 221 °C [6][7]

Density
~1.159 g/cm³ (at 20 °C for

unlabeled acetamide)
[8][9][10]

Solubility in Water 2000 g/L [9][10]

Isotopic Purity Typically ≥98 atom % ¹⁵N

Chemical Purity Typically ≥98-99% [5][7]

Solubility Profile
Acetamide-15N is highly soluble in water and other polar organic solvents such as ethanol,

methanol, and chloroform.[2][3] Its high solubility in water is attributed to the ability of the amide

functional group to form hydrogen bonds with water molecules.[3] The solubility of acetamide is

also temperature-dependent, generally increasing with a rise in temperature.[3]

Logical relationships between the properties and applications of Acetamide-15N.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary analytical technique for characterizing Acetamide-15N. The

presence of the ¹⁵N isotope allows for direct observation of the nitrogen nucleus, providing

valuable information about the electronic environment and molecular structure.

¹H NMR: In proton NMR spectra of unlabeled acetamide, two peaks are typically observed at

around 2.0 ppm and 2.8 ppm downfield from the water signal at a pH of 7.2.[11]
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¹⁵N NMR: The ¹⁵N nucleus in Acetamide-15N can be directly observed. This allows for the

study of N-H couplings and provides insights into hydrogen bonding and molecular

dynamics. The chemical shift will be relative to a standard such as nitromethane (CH₃NO₂).

[12]

Infrared (IR) Spectroscopy
The IR spectrum of acetamide is characterized by vibrations of its functional groups. The

substitution with ¹⁵N will cause a shift in the vibrational frequencies of the N-H bonds and other

modes involving the nitrogen atom. Key vibrational modes for acetamide include N-H

stretching, C=O stretching, and N-H bending.

Mass Spectrometry (MS)
In mass spectrometry, Acetamide-15N will exhibit a molecular ion peak (M+) that is one mass

unit higher than that of unlabeled acetamide due to the heavier ¹⁵N isotope. This mass shift is

fundamental to its use as a tracer in metabolic studies and as an internal standard for

quantification.

Experimental Protocols
Melting Point Determination
The melting point of a solid is a key indicator of its purity. A sharp melting range (typically 0.5-

1.0°C) is characteristic of a pure compound.[13]

Methodology:

Sample Preparation: A small amount of powdered solid Acetamide-15N is loaded into a

capillary tube, which is sealed at one end.[14] The tube is tapped gently to pack the sample

at the bottom.[14][15]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube, alongside a thermometer.[13]

Heating: The sample is heated slowly, at a rate of approximately 2°C per minute, especially

near the expected melting point.[13]
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Observation: The temperature at which the solid first begins to melt and the temperature at

which the entire sample becomes liquid are recorded. This range is the melting point of the

substance.[13]

Start

Prepare Sample:
Powder Acetamide-15N and pack into capillary tube.

Apparatus Setup:
Place capillary tube and thermometer in melting point apparatus.

Heat Slowly:
Increase temperature at a controlled rate (e.g., 2°C/min).

Observe and Record:
Note the temperature range from the first sign of melting to complete liquefaction.

End

Click to download full resolution via product page

Experimental workflow for determining the melting point of Acetamide-15N.

NMR Spectrum Acquisition
Obtaining a high-quality NMR spectrum requires careful sample preparation.

Methodology:

Sample Preparation:
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Weigh approximately 5-10 mg of Acetamide-15N for ¹H NMR or 20-50 mg for ¹³C or ¹⁵N

NMR into a clean, dry vial.[16]

Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O).[16]

[17]

If any solid particles remain, filter the solution through a pipette with a glass wool plug into

a clean 5 mm NMR tube.[16][17] The final solution height in the tube should be

approximately 4-5 cm.[16][18]

Instrument Setup:

Insert the NMR tube into a spinner and place it in the sample depth gauge to ensure

correct positioning within the magnet.[19]

Insert the sample into the NMR spectrometer.

Data Acquisition:

Lock the spectrometer onto the deuterium signal of the solvent.

Tune and match the probe to the specific nucleus being observed (¹H, ¹³C, or ¹⁵N).[19]

Set the appropriate acquisition parameters (e.g., pulse program, number of scans).

Acquire the Free Induction Decay (FID).

Data Processing:

Apply a Fourier transform to the FID to obtain the spectrum.

Phase correct the spectrum.

Calibrate the chemical shift scale using a reference signal (e.g., TMS at 0.00 ppm for ¹H

NMR).[16]

Integrate the signals to determine relative proton counts.
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Experimental workflow for acquiring an NMR spectrum of Acetamide-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Acetamide: Properties, Uses, Safety, and Key Chemistry Facts [vedantu.com]

3. solubilityofthings.com [solubilityofthings.com]

4. scbt.com [scbt.com]

5. Acetamide (Â¹â�µN, 98%+) - Cambridge Isotope Laboratories, NLM-243-1 [isotope.com]

6. echemi.com [echemi.com]

7. isotope.bocsci.com [isotope.bocsci.com]

8. Acetamide - Sciencemadness Wiki [sciencemadness.org]

9. Acetamide for synthesis 60-35-5 [sigmaaldrich.com]

10. Acetamide - Wikipedia [en.wikipedia.org]

11. researchgate.net [researchgate.net]

12. spectrabase.com [spectrabase.com]

13. chem.ucalgary.ca [chem.ucalgary.ca]

14. davjalandhar.com [davjalandhar.com]

15. jan.ucc.nau.edu [jan.ucc.nau.edu]

16. benchchem.com [benchchem.com]

17. research.reading.ac.uk [research.reading.ac.uk]

18. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]

19. lsom.uthscsa.edu [lsom.uthscsa.edu]

To cite this document: BenchChem. [A Technical Guide to the Physical Characteristics of
Solid Acetamide-15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075508#physical-characteristics-of-solid-acetamide-
15n]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b075508?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/acetamide-15n.html
https://www.vedantu.com/chemistry/acetamide
https://www.solubilityofthings.com/acetamide
https://www.scbt.com/p/acetamide-15n-1449-72-5
https://isotope.com/acetamide-15n-nlm-243-1
https://www.echemi.com/products/pid_Seven9504-acetamide15n.html
https://isotope.bocsci.com/product/acetamide-15n-cas-1449-72-5-185972.html
http://www.sciencemadness.org/smwiki/index.php/Acetamide
https://www.sigmaaldrich.com/US/en/product/mm/822343
https://en.wikipedia.org/wiki/Acetamide
https://www.researchgate.net/figure/Proton-NMR-spectra-of-some-amides-The-water-signal-is-at-0-ppm-a-Acetamide-An_fig5_320717666
https://spectrabase.com/spectrum/dVpI3I2faC
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NMR_Spectroscopy_Analysis_of_N_acetyl_N_phenylacetamide.pdf
https://research.reading.ac.uk/chemical-analysis-facility/wp-content/uploads/sites/252/2023/01/nmrsamplepreparationpdf-1.pdf
https://nmr.chem.cornell.edu/new-users/training/nmr-sample-preparation/
https://lsom.uthscsa.edu/biochemistry/wp-content/uploads/sites/39/2018/11/acqu_guide_final.pdf
https://www.benchchem.com/product/b075508#physical-characteristics-of-solid-acetamide-15n
https://www.benchchem.com/product/b075508#physical-characteristics-of-solid-acetamide-15n
https://www.benchchem.com/product/b075508#physical-characteristics-of-solid-acetamide-15n
https://www.benchchem.com/product/b075508#physical-characteristics-of-solid-acetamide-15n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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